Cas no 31470-16-3 (2H-Pyran-2,4(3H)-dione)

2H-Pyran-2,4(3H)-dione is a cyclic diketone compound characterized by its pyran ring structure with carbonyl groups at the 2- and 4-positions. This heterocyclic scaffold is of significant interest in synthetic organic chemistry due to its versatility as a building block for pharmaceuticals, agrochemicals, and functional materials. Its reactive α,β-unsaturated carbonyl system enables diverse transformations, including nucleophilic additions and cycloadditions, facilitating the synthesis of complex molecular architectures. The compound’s stability and well-defined reactivity profile make it a valuable intermediate in medicinal chemistry for developing bioactive molecules. Its structural features also lend utility in materials science, particularly in designing conjugated systems for optoelectronic applications.
2H-Pyran-2,4(3H)-dione structure
2H-Pyran-2,4(3H)-dione structure
Product Name:2H-Pyran-2,4(3H)-dione
CAS No:31470-16-3
MF:C5H4O3
MW:112.083461761475
MDL:MFCD18814848
CID:317536
Update Time:2025-06-29

2H-Pyran-2,4(3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2,4(3H)-dione
    • 4-Pentenoicacid, 5-hydroxy-3-oxo-, d-lactone (6CI)
    • pyran-2,4-dione
    • MDL: MFCD18814848
    • Inchi: 1S/C5H4O3/c6-4-1-2-8-5(7)3-4/h1-2H,3H2
    • InChI Key: MERGMNQXULKBCH-UHFFFAOYSA-N
    • SMILES: O1C=CC(CC1=O)=O

Computed Properties

  • Exact Mass: 112.01602

Experimental Properties

  • PSA: 43.37

2H-Pyran-2,4(3H)-dione Pricemore >>

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2H-Pyran-2,4(3H)-dione Related Literature

Additional information on 2H-Pyran-2,4(3H)-dione

Comprehensive Overview of 2H-Pyran-2,4(3H)-dione (CAS No. 31470-16-3): Properties, Applications, and Industry Insights

2H-Pyran-2,4(3H)-dione (CAS No. 31470-16-3) is a heterocyclic organic compound featuring a pyran ring with two carbonyl groups. This structure grants it unique reactivity, making it valuable in synthetic chemistry, pharmaceuticals, and material science. The compound is also referred to by synonyms like 2,4-Pyrandione or Pyran-2,4-dione, often searched by researchers exploring heterocyclic building blocks or carbonyl derivatives.

In recent years, the demand for functionalized pyrans has surged due to their role in designing biodegradable polymers and pharmaceutical intermediates. A trending topic in 2024 is the use of such compounds in green chemistry, aligning with global sustainability goals. Researchers frequently query "31470-16-3 solubility" or "2H-Pyran-2,4(3H)-dione synthesis," reflecting interest in its practical handling and scalable production.

The physicochemical properties of 2H-Pyran-2,4(3H)-dione include a molecular weight of 112.08 g/mol and a melting point range of 80–85°C. Its keto-enol tautomerism is a key focus area, often discussed in forums about tautomeric stability. This behavior impacts its applications in chelation chemistry and catalysis, where it acts as a ligand for metal ions.

Industrially, CAS No. 31470-16-3 is utilized in the synthesis of flavonoid analogs and UV absorbers. With rising interest in natural product mimicry, its derivatives are explored for antioxidant properties. SEO-optimized queries like "2H-Pyran-2,4(3H)-dione safety data" or "31470-16-3 supplier" highlight commercial and regulatory concerns.

Analytical techniques such as HPLC and NMR are critical for characterizing this compound. Recent publications emphasize its role in multicomponent reactions, a hot topic in click chemistry. For labs seeking alternatives to toxic reagents, 2H-Pyran-2,4(3H)-dione offers a balance of reactivity and safety.

Future prospects include its integration into bio-based materials and electronic coatings, addressing trends like "eco-friendly additives." As research evolves, CAS No. 31470-16-3 remains a versatile candidate for innovation in organic synthesis and industrial applications.

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